Cas no 2411247-71-5 (N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide)

• Product Name: N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide
• CAS No: 2411247-71-5
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5455901
• PubChem ID: 146083591
• Update Time: 2025-07-15

N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• Z2013588520
• 2411247-71-5
• EN300-26588243
• N-[3-oxo-3-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propyl]but-2-ynamide
• N-[3-(3,5-Dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropyl]but-2-ynamide
• N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide

• Inchi： 1S/C16H18N2O3/c1-2-5-15(19)17-9-8-16(20)18-10-11-21-14-7-4-3-6-13(14)12-18/h3-4,6-7H,8-12H2,1H3,(H,17,19)
• InChI Key： PEFQMBIAEUPDHE-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CC2=CC=CC=C2OCC1)=O)(=O)C#CC

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.09±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide

Comprehensive Overview of N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide (CAS No. 2411247-71-5)

The compound N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide (CAS No. 2411247-71-5) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in the field.

Chemically, N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide belongs to the class of benzoxazepine derivatives, which are known for their versatile biological activities. The presence of a 2-butynamide moiety in its structure enhances its reactivity, making it a valuable intermediate in drug discovery. Researchers have explored its potential in modulating specific enzymatic pathways, particularly those involved in inflammation and neurodegenerative diseases.

One of the most frequently asked questions about this compound is its synthesis route. The preparation of N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide typically involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, aligning with the growing demand for sustainable and efficient synthetic methods.

In recent years, the scientific community has shown increasing interest in the pharmacological potential of benzoxazepine-based compounds. Studies suggest that N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide may exhibit neuroprotective effects, making it a candidate for further investigation in treating conditions like Alzheimer's disease. Additionally, its anti-inflammatory properties have been highlighted in preclinical models, sparking discussions about its role in next-generation therapeutics.

The compound's CAS No. 2411247-71-5 is often searched in conjunction with terms like "benzoxazepine derivatives", "drug discovery intermediates", and "neuroprotective agents", reflecting its relevance in cutting-edge research. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse and biologically active molecules like this one is expected to rise.

From an SEO perspective, this article addresses key search queries such as "applications of benzoxazepine derivatives" and "synthesis of CAS 2411247-71-5", ensuring its visibility to researchers and industry professionals. The integration of trending topics like green chemistry and AI-driven drug design further enhances its appeal, as these areas dominate contemporary scientific discourse.

In conclusion, N-[3-(2,3-Dihydro-1,4-benzoxazepin-4(5H)-yl)-3-oxopropyl]-2-butynamide represents a promising avenue for future research. Its structural complexity and biological activity underscore its potential in addressing unmet medical needs. By staying abreast of advancements in synthetic methodologies and therapeutic applications, scientists can unlock new possibilities for this intriguing compound.